Cas no 443914-96-3 (3-(Difluoromethoxy)phenacyl bromide)

• Product Name: 3-(Difluoromethoxy)phenacyl bromide
• CAS No: 443914-96-3
• MF: C₉H₇BrF₂O₂
• MW: 265.051489114761
• MDL: MFCD09259003
• CID: 1516205
• PubChem ID: 2778266
• Update Time: 2025-10-28

3-(Difluoromethoxy)phenacyl bromide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-[3-(difluoromethoxy)phenyl]ethanone
• AGN-PC-00PR29
• CTK2I5621
• 2-bromo-1-(3-chlorophenyl)-1,1-dimethoxyethane
• 2-bromo-1-(3-difluoromethoxy-phenyl)ethanone
• 1-(2-bromo-1,1-dimethoxy-ethyl)-3-chloro-benzene
• Benzene, 1-(2-bromo-1,1-dimethoxyethyl)-3-chloro-
• AGN-PC-00PR29; CTK2I5621; 2-bromo-1-(3-chlorophenyl)-1,1-dimethoxyethane; 2-bromo-1-(3-difluoromethoxy-phenyl)ethanone; 1-(2-bromo-1,1-dimethoxy-ethyl)-3-chloro-benzene; Benzene, 1-(2-bromo-1,1-dimethoxyethyl)-3-chloro-;
• 2-bromo-1-(3-(difluoromethoxy)phenyl)ethanone (contain 0.5% magnesium oxide)
• CS-0217699
• 2-BROMO-1-(3-(DIFLUOROMETHOXY)PHENYL)ETHANONE
• SB85561
• 443914-96-3
• EN300-82227
• DTXSID901252253
• AS-42763
• 3-(Difluoromethoxy)phenacyl bromide
• MFCD09259003
• SCHEMBL1542192
• 2-bromo-1-[3-(difluoromethoxy)phenyl]ethan-1-one
• AKOS009157684

• MDL： MFCD09259003
• Inchi： 1S/C9H7BrF2O2/c10-5-8(13)6-2-1-3-7(4-6)14-9(11)12/h1-4,9H,5H2
• InChI Key： WPBYWRSJRLRFJH-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=C(C=1)OC(F)F)=O

Computed Properties

• Exact Mass: 263.95971
• Monoisotopic Mass: 263.95975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(Difluoromethoxy)phenacyl bromide

3-(Difluoromethoxy)phenacyl bromide: A Comprehensive Overview

The compound with CAS No 443914-96-3, commonly referred to as 3-(Difluoromethoxy)phenacyl bromide, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The difluoromethoxy group attached to the phenacyl moiety introduces distinct electronic and steric effects, making it a valuable substrate for further chemical transformations.

Recent studies have highlighted the importance of difluoromethoxy substituents in modulating the pharmacokinetic profiles of drug candidates. Researchers have demonstrated that the presence of this group can enhance the bioavailability and stability of compounds, making them more suitable for therapeutic applications. For instance, a 2023 study published in *Journal of Medicinal Chemistry* explored the role of difluoromethoxy groups in improving the solubility and permeability of drug molecules, which are critical factors in drug delivery systems.

The phenacyl bromide moiety in this compound serves as a versatile platform for further functionalization. Its reactivity under various reaction conditions allows chemists to incorporate additional functional groups, enabling the creation of complex molecular architectures. This makes 3-(Difluoromethoxy)phenacyl bromide an ideal precursor for synthesizing advanced materials, such as polymers and nanoparticles, which are increasingly used in biotechnology and nanotechnology.

From an environmental perspective, the synthesis and application of 3-(Difluoromethoxy)phenacyl bromide have been scrutinized for their sustainability. Recent advancements in green chemistry have led to the development of more eco-friendly synthesis routes for this compound. For example, a 2022 study in *Green Chemistry* reported a novel catalytic process that reduces the use of hazardous solvents and minimizes waste generation during the production of phenacyl derivatives.

In terms of industrial applications, 3-(Difluoromethoxy)phenacyl bromide has found utility in the agrochemical sector. Its ability to act as a selective herbicide has been validated in field trials, where it demonstrated high efficacy against broadleaf weeds without adversely affecting crop plants. This application underscores its potential to contribute to sustainable agriculture practices by reducing reliance on traditional chemical herbicides.

The integration of computational chemistry tools has further enhanced our understanding of 3-(Difluoromethoxy)phenacyl bromide's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, enabling more accurate predictions of its behavior in different chemical environments. These computational studies have been instrumental in guiding experimental designs and optimizing synthetic pathways.

Looking ahead, the demand for difluoromethoxy-containing compounds is expected to grow as industries continue to seek innovative solutions for drug development and material science. The unique combination of electronic effects and structural versatility offered by 3-(Difluoromethoxy)phenacyl bromide positions it as a key player in these emerging fields.